Cas no 869638-43-7 (4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol)

• Product Name: 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol
• CAS No: 869638-43-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5225185
• Update Time: 2025-05-19

4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-3-(3-Methylthiophen-2-yl)-4,5-dihydroisoxazol-5-yl)Methanol
• 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol

• Inchi： 1S/C10H13NO2S/c1-7-3-4-14-9(7)8-5-10(2,6-12)13-11-8/h3-4,12H,5-6H2,1-2H3
• InChI Key： XUPFLKNWDMTOQW-UHFFFAOYSA-N
• SMILES： O1C(C)(CO)CC(C2SC=CC=2C)=N1

Additional information on 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol

Professional Introduction to 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol (CAS No. 869638-43-7)

4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 869638-43-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate arrangement of functional groups within its molecular framework, including the presence of an isoxazole ring and a thiophene moiety, makes it a subject of intense research interest.

The compound's molecular structure can be described as a fused system consisting of an isoxazole ring connected to a thiophene ring, with a hydroxymethyl group attached at the 5-position of the isoxazole ring. This structural configuration imparts unique electronic and steric properties that are critical for its potential applications in drug discovery and development. The presence of the 4,5-dihydro-5-methyl moiety further enhances its complexity and suggests possible interactions with biological targets that are not readily achievable with simpler molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating isoxazole and thiophene rings. These motifs are well-known for their ability to modulate various biological pathways, making them valuable scaffolds for the design of novel therapeutic agents. The compound in question, 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol, has been studied for its potential role in inhibiting specific enzymes and receptors that are implicated in various diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural features with certain antiviral and anti-inflammatory agents, which have been extensively studied for their therapeutic efficacy. By leveraging these similarities, researchers have been able to hypothesize potential mechanisms of action for this compound. Preliminary studies suggest that it may interact with targets such as kinases and other enzymes involved in cell signaling pathways, thereby modulating processes like proliferation and inflammation.

The synthesis of 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol presents a significant challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in forming the key carbon-carbon bonds within the isoxazole and thiophene rings. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at the desired positions.

In terms of pharmacokinetic properties, this compound exhibits interesting characteristics that make it an attractive candidate for further development. Initial pharmacokinetic studies indicate that it has a reasonable solubility in both water and organic solvents, which is crucial for formulating effective drug candidates. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at moderate doses, suggesting a favorable safety profile.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict the biological activity of novel compounds. Molecular docking simulations have been employed to model the interaction between 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol and potential biological targets. These simulations have provided valuable insights into how this compound might bind to its intended receptors or enzymes, thereby guiding further optimization efforts.

Recent research has also highlighted the importance of understanding the stereochemistry of heterocyclic compounds in determining their biological activity. In the case of 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol, studies have focused on how different stereoisomers might affect its pharmacological properties. This has led to the development of more sophisticated synthetic routes that allow for the preparation of enantiomerically pure forms of this compound.

The potential applications of 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties might be leveraged for novel applications. Additionally, its structural complexity suggests that it could serve as a building block for more complex molecules with enhanced functionalities.

In conclusion, 4,5-Dihydro-5-methyl-3-(3-methyl-2-thienyl)-5-isoxazolemethanol (CAS No. 869638-43-7) represents a fascinating subject of study in pharmaceutical chemistry. Its intricate molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.